Cas no 929971-89-1 (3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine)

• Product Name: 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine
• CAS No: 929971-89-1
• MF: C₉H₄ClF₃N₂O
• MW: 248.589071273804
• MDL: MFCD09040690
• CID: 4665811
• PubChem ID: 16228743
• Update Time: 2025-10-29

3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine

• MDL： MFCD09040690
• Inchi： 1S/C9H4ClF3N2O/c10-8-5(9(11,12)13)4-6(14-15-8)7-2-1-3-16-7/h1-4H
• InChI Key： BAHPUWVJCYABSH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2=CC=CO2)C=C1C(F)(F)F

Additional information on 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine

3-Chloro-6-(Furan-2-yl)-4-(Trifluoromethyl)Pyridazine: A Comprehensive Overview

The compound with CAS No. 929971-89-1, commonly referred to as 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique pyridazine ring system, which is substituted with a chlorine atom at position 3, a furan group at position 6, and a trifluoromethyl group at position 4. The combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine in the development of advanced materials. Researchers have explored its role as a building block for constructing two-dimensional (2D) materials, such as graphene analogs and transition metal dichalcogenides (TMDs). The presence of the trifluoromethyl group enhances the molecule's stability and electron-withdrawing properties, which are critical for applications in electronics and optoelectronics. Furthermore, the furan moiety introduces additional functionality, enabling the compound to participate in supramolecular interactions and self-assembly processes.

In the context of pharmacology, 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine has shown promise as a lead compound for drug discovery. Its pyridazine core is known to exhibit bioactivity against various enzymes and receptors, making it a candidate for designing novel therapeutic agents. Recent research has focused on its potential as an inhibitor of kinase enzymes, which are implicated in numerous diseases, including cancer and inflammatory disorders. The chlorine substituent at position 3 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins.

The synthesis of 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridazine ring through cyclization reactions, followed by selective substitution at specific positions. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure regioselectivity and high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an environmental perspective, 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under certain conditions, the compound can undergo microbial degradation, albeit at a slower rate compared to simpler organic molecules. Its trifluoromethyl group is particularly resistant to biodegradation due to the strong carbon-fluorine bonds. However, its environmental impact remains low due to its limited use in industrial applications.

In summary, 3-chloro-6-(furan-2-yl)-4-(trifluoromethyl)pyridazine (CAS No. 929971-89-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and a lead compound in drug discovery efforts. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemistry.